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Compound Focus: Benzylideneacetone

CAS No.: 122-57-6

Cat. No.: S588542

Physical and Chemical Properties

The table below summarizes the available data on the identifier and properties of Benzylideneacetone [1].

Property Description

CAS No. 122-57-6 [1]
Molecular Formula C10H100 [1]
Molecular Weight 146.19 g/mol [1]
Appearance Solid [1]
Melting/Freezing Point No data available [1]
Boiling Point/Range No data available [1]
Flash Point No data available [1]

Hazards Identification
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Benzylideneacetone is classified according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazard statements [1]:

e H302: Harmful if swallowed.
e H410: Very toxic to aquatic life with long-lasting effects.

Exposure Controls and Personal Protection

Appropriate personal protective equipment (PPE) and engineering controls are essential for safe handling

[1].

Aspect Recommendation
Engineering Ensure adequate ventilation. Provide accessible safety shower and eye wash
Controls station [1].

EyelFace Protection Safety goggles with side-shields [1].

Skin Protection Protective gloves and impervious clothing [1].
Respiratory Suitable respirator [1].
Protection

Handling, Storage and Accidental Release

¢ Safe Handling: Avoid inhalation and contact with eyes and skin. Avoid dust and aerosol formation.
Use only in areas with appropriate exhaust ventilation [1].

e Storage: Keep the container tightly sealed in a cool, well-ventilated area. Keep away from direct
sunlight and sources of ignition. For powdered form, storage at -20°C is recommended [1].

¢ Spill Management: Absorb spills with a liquid-binding material (e.g., diatomite). Decontaminate
surfaces and equipment by scrubbing with alcohol. Collect spillage and dispose of according to
regulations. Avoid release into the environment [1].

Stability and Reactivity
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e Chemical Stability: Stable under recommended storage conditions [1].

¢ Incompatible Materials: Strong acids, strong alkalis, strong oxidizing agents, and strong reducing
agents [1].

¢ Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic fumes

[1].

Experimental Hazard Assessment Workflow

For researchers planning to use this compound, the following diagram outlines a general workflow for
hazard assessment and risk mitigation based on the SDS information. This process is foundational to

developing specific experimental protocols.
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Start: Plan Experiment
with Benzylideneacetone

Review Hazards:
-H302: Harmful if swallowed
-H410: Very toxic to aquatic life

Identify Controls:
-Fume hood requirement
-PPE (gloves, goggles, lab coat)
-Spill kit ready

Define Waste Procedure:
-Classify as hazardous waste
-Prevent environmental release

Execute Experiment
with Controls in Place

Complete Waste Disposal
via approved waste system

Click to download full resolution via product page

Important Data Gaps and Considerations for
Researchers

A critical finding from the obtained SDS is the lack of data for several key physical and chemical

properties [1], which are essential for comprehensive risk assessment:
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e Missing Data: Melting point, boiling point, flash point, and vapor pressure are listed as "No data
available" [1].

e Implication for Protocols: The absence of a flash point requires assuming a high level of
flammability risk until proven otherwise. The lack of a melting point can complicate tasks like re-
crystallization.

¢ Recommendation: Consult additional, more detailed SDS sources from other suppliers or databases
to fill these information gaps before finalizing experimental plans.

The information presented here is for research purposes only and is based on a single Safety Data Sheet. It is
your responsibility as a researcher to consult the full, official SDS and conduct a complete risk assessment

tailored to your specific experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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